Cas no 20348-26-9 (2,2-dimethyl-2H,3H,4H-pyrido3,2-b1,4oxazine)

• Product Name: 2,2-dimethyl-2H,3H,4H-pyrido3,2-b1,4oxazine
• CAS No: 20348-26-9
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• MDL: MFCD15526854
• CID: 1108725
• PubChem ID: 13196546
• Update Time: 2025-07-17

2,2-dimethyl-2H,3H,4H-pyrido3,2-b1,4oxazine Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-2,2-dimethyl-2H-Pyrido[3,2-b]-1,4-oxazine
• 2,2-dimethyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine
• 2,2-dimethyl-3,4-dihydropyrido[3,2-b][1,4]oxazine
• 2,2-DIMETHYL-3H,4H-PYRIDO[3,2-B][1,4]OXAZINE
• DTXSID60526438
• EN300-243872
• 20348-26-9
• AB70680
• Z1255421457
• AKOS023249655
• 2,2-DIMETHYL-2H,3H,4H-PYRIDO[3,2-B][1,4]OXAZINE
• SCHEMBL3109662
• 2H-Pyrido[3,2-b]-1,4-oxazine, 3,4-dihydro-2,2-dimethyl-
• 2,2-dimethyl-2H,3H,4H-pyrido3,2-b1,4oxazine

• MDL： MFCD15526854
• Inchi： 1S/C9H12N2O/c1-9(2)6-11-8-7(12-9)4-3-5-10-8/h3-5H,6H2,1-2H3,(H,10,11)
• InChI Key： DEYCWKUHWUXFCX-UHFFFAOYSA-N
• SMILES： O1C2C=CC=NC=2NCC1(C)C

Computed Properties

• Exact Mass: 164.09506
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• PSA: 34.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2,2-dimethyl-2H,3H,4H-pyrido3,2-b1,4oxazine

Comprehensive Overview of 2,2-dimethyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazine (CAS No. 20348-26-9)

2,2-dimethyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazine (CAS No. 20348-26-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. This compound belongs to the class of pyridooxazines, which are known for their diverse biological activities and applications in drug discovery. The presence of both pyridine and oxazine rings in its structure makes it a versatile scaffold for designing novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like 2,2-dimethyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazine has surged, driven by their potential in addressing global health challenges such as antimicrobial resistance and chronic diseases. Researchers are particularly interested in its pharmacological properties, including its ability to modulate enzyme activity and interact with biological targets. This compound's molecular structure allows for fine-tuning, making it a valuable candidate for medicinal chemistry applications.

The synthesis of 2,2-dimethyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazine involves multi-step organic reactions, often starting from readily available precursors. Key steps include cyclization and functional group transformations, which are optimized to achieve high yields and purity. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to characterize the compound, ensuring its suitability for further studies. The CAS No. 20348-26-9 serves as a unique identifier, facilitating accurate referencing in scientific literature and regulatory documentation.

One of the trending topics in the field of organic chemistry is the exploration of sustainable synthesis methods for compounds like 2,2-dimethyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazine. Researchers are increasingly focusing on green chemistry principles to minimize environmental impact. For instance, catalytic processes and solvent-free reactions are being investigated to enhance the eco-friendliness of its production. This aligns with the growing consumer and regulatory emphasis on sustainability in the chemical industry.

Another area of interest is the potential application of 2,2-dimethyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazine in neurological disorders. Preliminary studies suggest that its structural analogs may exhibit neuroprotective effects, sparking curiosity about its role in treating conditions like Alzheimer's and Parkinson's diseases. Such findings are often discussed in forums and scientific communities, where professionals exchange insights on drug development and therapeutic innovations.

From an industrial perspective, 2,2-dimethyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazine is also being evaluated for its utility in agrochemical formulations. Its ability to act as a precursor for pesticides and herbicides has made it a subject of interest in crop protection research. With the global population rising, the need for efficient and safe agricultural chemicals is more critical than ever, positioning this compound as a potential game-changer in the sector.

In summary, 2,2-dimethyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazine (CAS No. 20348-26-9) is a multifaceted compound with promising applications in pharmaceuticals, agrochemicals, and beyond. Its structural versatility, combined with ongoing advancements in synthetic chemistry, ensures its relevance in addressing contemporary scientific and industrial challenges. As research progresses, this compound is likely to play an increasingly important role in shaping the future of bioactive molecules.